A 4.92% efficiency Cu2ZnSnS4 solar cell from nanoparticle ink and molecular solution
RSC Advances Pub Date: 2016-05-31 DOI: 10.1039/C6RA08604G
Abstract
Quaternary Cu2ZnSnS4 (CZTS) thin films were prepared by a low-cost, simple and environmentally-friendly ink method. By depositing molecular solution on the nanoparticle thin film, the quality of as-prepared CZTS thin films was greatly improved (e.g. reduction of fine grain layer formation and improved crystallinity). The effect of the number of spin-coated layers from molecular solution on solar cell performance was investigated. The results indicated that the CZTS thin film had the best performance when 5 layers were spin-coated from molecular solution on the nanoparticle thin film. The crystallinity of the as-prepared CZTS thin film and the interface at Mo/CZTS was found to be obviously enhanced by addition of a molecular solution layer. Finally, a CZTS thin film solar cell with an efficiency of 4.92% has been fabricated.
Recommended Literature
- [1] A flow reactor process for the synthesis of peptides utilizing immobilized reagents, scavengers and catch and release protocols†
- [2] Simple dissymmetrical and asymmetrical Tröger's bases: photophysical and structural characterization†
- [3] Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡
- [4] Adsorption of metal cations by hydrous aluminium(III) or iron(III) hydroxide precipitates: enhancement by EDTA and related chelate molecules†
- [5] Estimating and using sampling precision in surveys of trace constituents of soils
- [6] Pt(0)-Catalysed synthesis of new bifunctional silanes†
- [7] Graphene oxide–peptide nanoassembly as a general approach for monitoring the activity of histone deacetylases†
- [8] Front cover
- [9] Hydrogen storage properties and neutron scattering studies of Mg2(dobdc)—a metal–organic framework with open Mg2+adsorption sites†‡
- [10] Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imineligands and mixed metal polynuclear complexes†‡
